2-Fluoro-4-(methylamino)benzoic acid
Overview
Description
2-Fluoro-4-(methylamino)benzoic acid is a useful research compound. Its molecular formula is C8H8FNO2 and its molecular weight is 169.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties :
- "Directed lithiation of unprotected benzoic acids" demonstrated methods for functionalizing benzoic acids, including halogenated forms like fluorobenzoic acids, which may be applicable to 2-Fluoro-4-(methylamino)benzoic acid (Bennetau et al., 1995).
- "Quantitative structure-metabolism relationships for substituted benzoic acids in the rat" explored the metabolism of substituted benzoic acids, including fluorobenzoic acids, in rats, which might inform the pharmacokinetics of 2-Fluoro-4-(methylamino)benzoic acid (Ghauri et al., 1992).
Medical Applications :
- "Synthesis of a new fluorine-18-labeled bexarotene analogue for PET imaging of retinoid X receptor" involved the synthesis of a compound related to 2-Fluoro-4-(methylamino)benzoic acid for PET imaging, highlighting its potential in medical diagnostics (Wang et al., 2014).
- "Repaglinide and related hypoglycemic benzoic acid derivatives" discussed the development of hypoglycemic agents derived from benzoic acid, which could be relevant for derivatives of 2-Fluoro-4-(methylamino)benzoic acid (Grell et al., 1998).
Environmental and Material Science Applications :
- "Use of Fluorinated Compounds To Detect Aromatic Metabolites from m-Cresol in a Methanogenic Consortium" suggested the use of fluorinated compounds like 2-Fluoro-4-(methylamino)benzoic acid in environmental studies for detecting aromatic metabolites (Londry & Fedorak, 1993).
- "Semiaromatic Polyamides Containing Carboxyl Unit: Synthesis and Properties" involved the use of derivatives of benzoic acid in the synthesis of polyamides, indicating potential material science applications for 2-Fluoro-4-(methylamino)benzoic acid (Zhang et al., 2017).
Analytical Chemistry Applications :
- "Folded Structure of a Cyclic Hexamer of 4-(Methylamino)benzoic Acid in the Crystal" investigated the crystal structure of a compound closely related to 2-Fluoro-4-(methylamino)benzoic acid, which may inform analytical methods involving this compound (Azumaya et al., 2003).
- "A Convenient Synthesis of 4-amino-2-fluoro-N-methyl-benzamide" detailed a synthesis method for a compound similar to 2-Fluoro-4-(methylamino)benzoic acid, potentially applicable in analytical chemistry (Xu et al., 2013).
properties
IUPAC Name |
2-fluoro-4-(methylamino)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c1-10-5-2-3-6(8(11)12)7(9)4-5/h2-4,10H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXFCPWPSVUATRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=C(C=C1)C(=O)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(methylamino)benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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